(1R)-(+)-α-Pinene (90per cent ee)

• CAS No.: 7785-70-8
• Product Name: (1R)-(+)-α-Pinene (90per cent ee)
• Molecular Formula: C10H16
• Molecular Weight: 136.23 g/mol
• IUPAC Name: (1R,5R)-4,6,6-trimethylbicyclo[3.1.1]hept-3-ene
• Standard InChI: InChI=1S/C10H16/c1-7-4-5-8-6-9(7)10(8,2)3/h4,8-9H,5-6H2,1-3H3/t8-,9-/m1/s1
• Standard InChIKey: GRWFGVWFFZKLTI-RKDXNWHRSA-N
• Isomeric SMILES: CC1=CC[C@@H]2C[C@H]1C2(C)C
• SMILES: CC1=CCC2CC1C2(C)C
• Canonical SMILES: CC1=CCC2CC1C2(C)C
• Boiling Point: 156.14999999999998 °C
• Melting Point: -60.49999999999999 °C; Mp ?50 °; -62 °C; -62°C
• Physical Description: Liquid
• Description: (+)-a-Pinene, also known as 2-pinene or acintene a, belongs to the class of organic compounds known as bicyclic monoterpenoids. These are monoterpenoids containing exactly 2 rings, which are fused to each other (+)-a-Pinene exists as a solid and is considered to be practically insoluble (in water) and relatively neutral (+)-a-Pinene has been primarily detected in feces. Within the cell, (+)-a-pinene is primarily located in the cytoplasm and membrane (predicted from logP) (+)-a-Pinene can be converted into alpha-pinene oxide (+)-a-Pinene is a sweet, camphor, and earthy tasting compound that can be found in a number of food items such as caraway, tarragon, orange bell pepper, and turmeric. This makes (+)-a-pinene a potential biomarker for the consumption of these food products (+)-a-Pinene has been linked to the inborn metabolic disorders including celiac disease.; (+)-alpha-pinene is the (+)-enantiomer of alpha-pinene. It has a role as a plant metabolite and a human metabolite. It is an enantiomer of a (-)-alpha-pinene.
• Synonyms: (1R,5R)-2,6,6-Trimethylbicyclo[3.1.1]hept-2-ene; (1R,5R)-(+)- 2-Pinene; (1R)-2,6,6-Trimethylbicyclo[3.1.1]hept-2-ene; (+)-(1R)-α-Pinene; (+)-2-Pinene; (+)-α-Pinene; (1R,5R)-(+)-α-Pinene; (R)-(+)-α-Pinene; 1R-α-Pinene; d-α-Pinene
• PubChem Compound: 82227
• Last Modified: Nov 11 2021